4-fluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide

• IUPAC Name: N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-4-fluorobenzamide
• InChI: InChI=1S/C12H11FN4OS/c13-9-4-2-8(3-5-9)10(18)14-11-15-16-12-17(11)6-1-7-19-12/h2-5H,1,6-7H2,(H,14,15,18)
• InChI Key: JPAPQTPTGRPUCG-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2SC1)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C12H11FN4OS
• Molecular Weight: 278.31 g/mol

Description

The compound “4-fluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide” is a fluorinated derivative of a [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Fluorinated compounds are often used in medicinal chemistry due to the unique properties of fluorine.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, related compounds such as [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles have been synthesized by cyclocondensation of 5-substituted 4-amino-1,2,4-triazole-3-thiols with fluoro-substituted aromatic acids using phosphoryl chloride as a cyclizing agent.

Molecular Structure Analysis

The molecular structure of this compound would likely include a [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole ring system, which is a bicyclic analog of two very important components, 1,2,4-triazole and 1,3,4-thiadiazole.

Scientific Research Applications

Anticancer Properties

• Studies have shown that derivatives of this scaffold exhibit promising anticancer activity. .

Antimicrobial Effects

• Some derivatives of this compound demonstrate antibacterial and antifungal properties. .

Analgesic and Anti-Inflammatory Potential

• Researchers have explored the analgesic and anti-inflammatory effects of these compounds. .

Antioxidant Activity

• The 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold has been investigated for its antioxidant properties. .

Enzyme Inhibition

• These compounds act as enzyme inhibitors, including carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors. .

Antitubercular Agents

• Researchers have explored the potential of these compounds as antitubercular agents. .

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the known activities of related compounds. Further studies could also investigate its synthesis and properties.

Mechanism of Action

Target of Action

The compound 4-fluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines . These compounds are known to interact with a variety of enzymes and receptors, exhibiting diverse pharmacological activities

Mode of Action

The mode of action of this compound is likely related to its ability to form specific interactions with different target receptors due to its hydrogen bond accepting and donating characteristics . This makes it a precise pharmacophore with a bioactive profile . .

Biochemical Pathways

Compounds in the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine class have been associated with a range of pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory actions . These activities suggest that multiple biochemical pathways could be influenced.

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines , which may provide some insights into the likely pharmacokinetic properties of this compound.

Result of Action

Given the diverse pharmacological activities associated with 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines , it can be inferred that this compound may have a broad range of molecular and cellular effects.

Action Environment

Such factors are typically important considerations in drug design and development .